molecular formula C6H7Cl3N2S B8466210 3,4-Dichloro-5-[(2-chloroethyl)sulfanyl]-1-methyl-1H-pyrazole CAS No. 93460-25-4

3,4-Dichloro-5-[(2-chloroethyl)sulfanyl]-1-methyl-1H-pyrazole

Cat. No.: B8466210
CAS No.: 93460-25-4
M. Wt: 245.6 g/mol
InChI Key: WVSSVSCLVDFHQA-UHFFFAOYSA-N
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Description

3,4-Dichloro-5-[(2-chloroethyl)sulfanyl]-1-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C6H7Cl3N2S and its molecular weight is 245.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

93460-25-4

Molecular Formula

C6H7Cl3N2S

Molecular Weight

245.6 g/mol

IUPAC Name

3,4-dichloro-5-(2-chloroethylsulfanyl)-1-methylpyrazole

InChI

InChI=1S/C6H7Cl3N2S/c1-11-6(12-3-2-7)4(8)5(9)10-11/h2-3H2,1H3

InChI Key

WVSSVSCLVDFHQA-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C(=N1)Cl)Cl)SCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 48.4 g (0.213 moles) 1-methyl-3,4-dichloro-5-(2-hydroxyethylthio)pyrazole and 50 ml thionyl chloride in 200 ml methylene chloride, about 1 ml pyridine was added. The reaction mixture was heated at reflux for about 12 hours over 2 days time. The solvent was stripped, and the residue was taken up in ether. The etheral solution was washed 5 times with water and then dried over magnesium sulfate. Stripping of the ether gave 52.2 g of the product as a brown-red oil.
Name
1-methyl-3,4-dichloro-5-(2-hydroxyethylthio)pyrazole
Quantity
48.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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